3-Chloro-1-(4-(fluoromethyl)piperidin-1-yl)propan-1-one
Overview
Description
Scientific Research Applications
Anticancer Research
The piperidine nucleus is a common feature in many anticancer agents. Derivatives of piperidine, such as 3-Chloro-1-(4-(fluoromethyl)piperidin-1-yl)propan-1-one , can be investigated for their potential to inhibit cancer cell growth. The fluoromethyl group could interact with cellular enzymes, potentially leading to the development of novel chemotherapeutic drugs .
Antimicrobial Agents
Piperidine derivatives have shown promise as antimicrobial agents. The structural complexity of 3-Chloro-1-(4-(fluoromethyl)piperidin-1-yl)propan-1-one could be exploited to develop new antibiotics that target resistant strains of bacteria, addressing a critical need in the fight against antibiotic resistance .
Neuropharmacology
In neuropharmacology, compounds like 3-Chloro-1-(4-(fluoromethyl)piperidin-1-yl)propan-1-one are valuable for their potential effects on the central nervous system. They could be used to modulate neurotransmitter activity, which is beneficial for treating disorders such as depression, anxiety, and schizophrenia .
Analgesic Development
The piperidine moiety is a key component in many pain-relieving drugs. Research into 3-Chloro-1-(4-(fluoromethyl)piperidin-1-yl)propan-1-one could lead to the creation of new analgesics that offer pain relief without the addictive properties of current opioid medications .
Anti-Inflammatory Applications
Due to its structural properties, 3-Chloro-1-(4-(fluoromethyl)piperidin-1-yl)propan-1-one could be studied for its anti-inflammatory potential. It might inhibit specific enzymes or signaling pathways involved in the inflammatory process, offering a new approach to treating chronic inflammatory diseases .
Antiviral Research
The piperidine structure is also present in several antiviral drugs. By studying 3-Chloro-1-(4-(fluoromethyl)piperidin-1-yl)propan-1-one , researchers could discover new mechanisms of action against viruses, contributing to the development of treatments for viral infections .
Anticoagulant Therapy
Compounds with piperidine structures have been explored for their anticoagulant properties3-Chloro-1-(4-(fluoromethyl)piperidin-1-yl)propan-1-one might serve as a lead compound for the synthesis of new blood thinners that are safer and more effective than current options .
Alzheimer’s Disease Research
Finally, the potential cognitive-enhancing effects of piperidine derivatives make 3-Chloro-1-(4-(fluoromethyl)piperidin-1-yl)propan-1-one a candidate for Alzheimer’s disease research. It could be part of a therapeutic strategy to improve memory and cognitive function in patients with neurodegenerative diseases .
properties
IUPAC Name |
3-chloro-1-[4-(fluoromethyl)piperidin-1-yl]propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15ClFNO/c10-4-1-9(13)12-5-2-8(7-11)3-6-12/h8H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKSFWWUTHTUCGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CF)C(=O)CCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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